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Compound Name: Kinesore

Cat. No.: B15604163

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Kinesore is a cell-permeable small molecule that modulates the function of kinesin-1, a crucial
motor protein involved in intracellular transport and microtubule dynamics.[1][2] It acts by
inhibiting the interaction between the kinesin light chain (KLC) and cargo adaptors, such as
SKIP, which paradoxically leads to the activation of kinesin-1's role in remodeling the
microtubule network.[1][2] Proper preparation and storage of Kinesore stock solutions are
critical for obtaining reproducible and reliable experimental results. This document provides a
detailed protocol for the preparation of a Dimethyl Sulfoxide (DMSO) stock solution of
Kinesore, along with essential technical data and handling guidelines.

Technical Data Summary

For accurate and reproducible experiments, it is imperative to start with well-characterized
reagents. The key quantitative data for Kinesore are summarized in the table below.
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Property Value Source
Molecular Weight 536.17 g/mol

Chemical Formula C20H16BrN4Oa4

CAS Number 363571-83-9

Purity 298% (HPLC)

Solubility in DMSO Up to 100 mM (53.62 mg/mL) [3]
Appearance Solid [3]

Experimental Protocol: Preparation of a 50 mM
Kinesore DMSO Stock Solution

This protocol describes the preparation of a 50 mM stock solution of Kinesore in DMSO. This
concentration is a convenient starting point for subsequent dilutions to typical working
concentrations used in cell-based assays (e.g., 25-100 uM).[1][3][4]

Materials:

Kinesore (solid powder)

¢ Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes (e.g., 1.5 mL)

o Calibrated micropipettes and sterile tips

» Analytical balance

» Vortex mixer

e Optional: Sonicator water bath

Procedure:

e Pre-handling Precautions:
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o Read the Safety Data Sheet (SDS) for Kinesore and DMSO before handling.

o Work in a chemical fume hood and wear appropriate Personal Protective Equipment
(PPE), including gloves, a lab coat, and safety glasses.[5]

o DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous grade
to ensure maximum solubility.[3]

o Calculating Required Mass:

o To prepare 1 mL of a 50 mM stock solution, the required mass of Kinesore is calculated
using the following formula:

= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 50 mmol/L x 0.001 L x 536.17 g/mol x 1000 mg/g
» Mass (mg) = 26.81 mg

o Accurately weigh out approximately 26.81 mg of Kinesore powder using an analytical
balance and place it into a sterile microcentrifuge tube. Record the exact weight.

e Dissolution:

o Using a calibrated micropipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the Kinesore powder. To ensure all the powder is wetted,
it is good practice to add about 90% of the solvent, gently mix, and then add the remaining
volume.

o For the exact weight recorded, recalculate the precise volume of DMSO needed:
= Volume (mL) = [Actual Mass (mg) / 536.17 ( g/mol )] / 50 (mmol/L)
o Vortex the tube for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all solid has dissolved. If precipitation persists,
gentle warming in a 37°C water bath or brief sonication can aid dissolution.[6] Ensure the
solution is clear before proceeding.
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 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 pL) in sterile, clearly labeled microcentrifuge tubes. This practice minimizes
contamination and degradation from repeated freeze-thaw cycles.[3][7]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[3]
Preparation of Working Solutions:

e For cell culture experiments, the final concentration of DMSO should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.[7] A negative control using the same final
concentration of DMSO should always be included in experiments.[7][8]

e To prepare a 50 uM working solution from a 50 mM stock, a 1:1000 dilution is required. For
example, add 1 pL of the 50 mM stock solution to 999 pL of cell culture medium.

Visualized Workflows and Pathways
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Kinesore Stock Solution Workflow
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Caption: Workflow for preparing Kinesore DMSO stock solution.
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Simplified Kinesin-1 Activation and Kinesore Action
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Caption: Kinesore's modulation of Kinesin-1 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Kinesore DMSO Stock Solution: Preparation and
Handling for Cellular Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604163#kinesore-dmso-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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